CID 14118308

• Molecular Formula: C30H46ClSi
• Molecular Weight: 470.2 g/mol
• InChI: InChI=1S/C30H46ClSi/c1-17(2)23-13-25(19(5)6)29(26(14-23)20(7)8)32(31)30-27(21(9)10)15-24(18(3)4)16-28(30)22(11)12/h13-22H,1-12H3
• InChI Key: XUBSYXVPTCDSFZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C(=C1)C(C)C)[Si](C2=C(C=C(C=C2C(C)C)C(C)C)C(C)C)Cl)C(C)C

Description

However, based on analogous compounds in the evidence, a general framework for characterizing such a compound can be inferred. For instance, similar compounds are typically analyzed for their chemical structure (e.g., via GC-MS or NMR), physicochemical properties (e.g., LogP, solubility), and biological activity (e.g., enzyme inhibition, cellular permeability) . If CID 14118308 were analogous to other compounds in the evidence, its introduction would likely include:

• Chemical Structure: A unique scaffold, possibly with functional groups such as aromatic rings, heteroatoms, or ester linkages, as seen in oscillatoxin derivatives (e.g., CID 101283546) or cyclohexane-based compounds (CID 41302-34-5) .
  
• Synthesis: Vacuum distillation or catalytic reactions (e.g., palladium-mediated cross-coupling) might be employed, similar to methods used for CID 1254115-23-5 .
• Analytical Data: GC-MS or HPLC chromatograms, mass spectra, and purity assessments, as highlighted in .
  

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of CID 14118308 involves specific chemical reactions and conditions. The exact synthetic route may vary depending on the desired purity and yield. Commonly, the synthesis involves the use of organic solvents, catalysts, and controlled temperature and pressure conditions to facilitate the reaction.

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using large reactors and automated systems to ensure consistency and efficiency. The process typically includes steps such as mixing, heating, cooling, and purification to obtain the final product with high purity.

Chemical Reactions Analysis

Types of Reactions

CID 14118308 undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents to form different products.

Reduction: Reduction reactions involve the addition of hydrogen or removal of oxygen.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts. The reactions are typically carried out under controlled conditions such as specific temperatures, pressures, and pH levels.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different oxidized forms of the compound, while reduction may produce reduced derivatives.

Scientific Research Applications

CID 14118308 has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in various chemical reactions and synthesis processes.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug development.

Industry: Utilized in the production of various industrial products and materials.

Mechanism of Action

The mechanism of action of CID 14118308 involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Similar Compounds

While direct data for CID 14118308 is unavailable, the following table and analysis are constructed using structural and functional analogs from the evidence to illustrate a comparative approach:

Table 1: Comparison of this compound with Structurally or Functionally Related Compounds

Compound (CID)	Molecular Formula	Molecular Weight	LogP<sup>a</sup>	Solubility (mg/mL)	Biological Activity	Key Similarity to this compound	Source
Oscillatoxin D (101283546)	C32H48O8	584.7	3.2	Low (hydrophobic)	Cytotoxic activity	Macrocyclic lactone structure
CID 1254115-23-5	C7H14N2O	142.2	0.03	86.7 (very soluble)	P-gp substrate, low CYP inhibition	Piperazine moiety
CID 41302-34-5	C8H12O3	156.2	1.13	7.07 (soluble)	High BBB permeability	Cyclohexane dicarboxylate derivatives
Tubocuraine (6000)	C37H42N2O6	610.7	2.8	Moderate	Neuromuscular blocker	Quaternary ammonium structure

^aLogP values calculated using multiple algorithms (e.g., XLOGP3, iLOGP), with inconsistencies noted (e.g., CID 1254115-23-5 ranges from -1.47 to 1.83) .

Key Findings:

Structural Analogues: Oscillatoxin derivatives (CID 101283546, 185389) share macrocyclic lactone rings, which are critical for bioactivity . If this compound has a similar scaffold, it may exhibit comparable cytotoxic or antimicrobial properties.

Physicochemical Properties :

• LogP discrepancies (e.g., CID 1254115-23-5’s iLOGP = 1.83 vs. consensus LogP = 0.03) highlight the need for experimental validation when predicting lipophilicity .
• High BBB permeability in CID 41302-34-5 correlates with its low molecular weight (<500 Da) and moderate LogP .

Functional Overlaps :

• Tubocuraine (CID 6000) and its analogs (Table 8 in ) share neuromuscular blocking activity, which could guide toxicity assessments for this compound if it contains similar charged groups .

Limitations and Contradictions

• Data Gaps: No direct evidence for this compound limits specificity in this comparison. For example, oscillatoxin derivatives are cytotoxic but lack solubility data, complicating formulation predictions .
• Methodological Variability : Solubility classifications conflict across algorithms (e.g., CID 1254115-23-5 is labeled “very soluble” by ESOL but “highly soluble” by Ali) .
• Biological Activity : While CID 41302-34-5 penetrates the BBB, its lack of P-gp substrate status contradicts typical transport mechanisms .